Cas no 1049394-64-0 (N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide)

• Product Name: N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
• CAS No: 1049394-64-0
• MF: C₁₈H₂₈N₄O₂
• MW: 332.440524101257
• CID: 5901406
• PubChem ID: 42268376
• Update Time: 2025-05-19

N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
• AKOS024504398
• N1-(tert-butyl)-N2-(2-(4-phenylpiperazin-1-yl)ethyl)oxalamide
• N'-tert-butyl-N-[2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• VU0640058-1
• F5266-0060
• 1049394-64-0

• Inchi： 1S/C18H28N4O2/c1-18(2,3)20-17(24)16(23)19-9-10-21-11-13-22(14-12-21)15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： USUBYVBGXXQJJX-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)(C)C)=O)NCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 332.22122615g/mol
• Monoisotopic Mass: 332.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide

N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide (CAS No. 1049394-64-0): An Overview

N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide (CAS No. 1049394-64-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and anti-cancer effects.

The molecular structure of N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide consists of a piperazine ring linked to a phenyl group and a tert-butyl group, providing it with a combination of hydrophobic and hydrophilic properties. This dual nature makes it an attractive candidate for various pharmacological studies, particularly in the development of new drugs targeting neurological disorders and cancer.

Recent research has focused on the potential of N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, specifically the 5-HT_1A and 5-HT_2A subtypes, which are implicated in mood disorders such as depression and anxiety. The ability to modulate these receptors suggests that N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide could be a valuable tool in the development of novel antidepressants and anxiolytics.

In addition to its potential in treating mood disorders, N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide has also been explored in recent years. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, colon cancer, and leukemia. The mechanism by which it exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

Clinical trials are currently underway to evaluate the safety and efficacy of N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses, with no significant adverse effects reported. Further studies are needed to determine the optimal dosing regimen and to assess its long-term safety profile.

In conclusion, N-tert-butyl-N'-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide (CAS No. 1049394-64-0) is a promising compound with a wide range of potential therapeutic applications. Its ability to modulate neurotransmitter systems, inhibit inflammation, and induce apoptosis in cancer cells makes it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.